(3,4-dimethylphenyl)(2-pyridinylmethyl)amine

• IUPAC Name: 3,4-dimethyl-N-(pyridin-2-ylmethyl)aniline
• InChI: InChI=1S/C14H16N2/c1-11-6-7-13(9-12(11)2)16-10-14-5-3-4-8-15-14/h3-9,16H,10H2,1-2H3
• InChI Key: HRRDQXSEANRANF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC=CC=N2)C
• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol

Description

(3,4-dimethylphenyl)(2-pyridinylmethyl)amine, also known as 3,4-DMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of arylalkylamines and has been studied for its effects on the central nervous system and other physiological processes.

Mechanism of Action

The mechanism of action of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine involves its binding to TAAR1, leading to the activation of downstream signaling pathways. This activation results in the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in various physiological processes. The selective activation of TAAR1 by (3,4-dimethylphenyl)(2-pyridinylmethyl)amine has been shown to have a unique profile of effects compared to other drugs that target dopamine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine have been studied extensively in animal models. Studies have shown that (3,4-dimethylphenyl)(2-pyridinylmethyl)amine administration results in increased locomotor activity, enhanced cognitive function, and decreased anxiety-like behavior. These effects have been attributed to the activation of TAAR1 and subsequent release of neurotransmitters. Additionally, (3,4-dimethylphenyl)(2-pyridinylmethyl)amine has been shown to have antioxidant and anti-inflammatory effects, which may have therapeutic implications in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3,4-dimethylphenyl)(2-pyridinylmethyl)amine in lab experiments is its high selectivity for TAAR1. This selectivity allows for the investigation of the specific effects of TAAR1 activation without the confounding effects of other neurotransmitter systems. Additionally, (3,4-dimethylphenyl)(2-pyridinylmethyl)amine has been shown to have a favorable safety profile in animal models, which is important for the development of potential therapeutic applications.
One of the limitations of using (3,4-dimethylphenyl)(2-pyridinylmethyl)amine in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to animals and may require the use of alternative administration methods such as injection or inhalation. Additionally, the long-term effects of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine administration are still unclear, and further research is needed to determine its potential for therapeutic use in humans.

Future Directions

There are several future directions for research on (3,4-dimethylphenyl)(2-pyridinylmethyl)amine. One area of interest is its potential for the treatment of various psychiatric and neurological disorders such as depression, schizophrenia, and Parkinson's disease. Additionally, further research is needed to determine the long-term effects of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine administration and its safety profile in humans. Finally, the development of more selective and potent TAAR1 agonists may lead to the discovery of novel therapeutic targets for various diseases.

Synthesis Methods

The synthesis of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine involves the reaction of 3,4-dimethylphenylacetonitrile with 2-pyridinemethanamine in the presence of a reducing agent such as lithium aluminum hydride. This process results in the formation of (3,4-dimethylphenyl)(2-pyridinylmethyl)amine as a white crystalline powder with a melting point of 105-107°C. The purity of the compound can be confirmed using various analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

(3,4-dimethylphenyl)(2-pyridinylmethyl)amine has been studied for its potential therapeutic applications in various fields of research. One of the primary areas of interest has been its effects on the central nervous system. Studies have shown that (3,4-dimethylphenyl)(2-pyridinylmethyl)amine acts as a potent and selective agonist of the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor expressed in the brain. Activation of TAAR1 has been linked to various physiological processes such as mood regulation, reward, and locomotion.